6-chloro-4-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-2H-1,4-benzoxazin-3(4H)-one

• IUPAC Name: 6-chloro-4-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-1,4-benzoxazin-3-one
• InChI: InChI=1S/C18H15ClN2O3/c19-13-5-6-16-15(9-13)21(18(23)11-24-16)10-17(22)20-8-7-12-3-1-2-4-14(12)20/h1-6,9H,7-8,10-11H2
• InChI Key: TZZBYEXCCMADLX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CN3C(=O)COC4=C3C=C(C=C4)Cl
• Molecular Formula: C18H15ClN2O3
• Molecular Weight: 342.8 g/mol

Description

6-Chloro-4-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-2H-1,4-benzoxazin-3(4H)-one is a complex organic compound characterized by its unique structure, which includes a benzoxazine ring system and an indole moiety1

Preparation Methods

Synthetic Routes and Reaction Conditions: . One common synthetic route involves the reaction of 2,3-dihydro-1H-indole with chloroacetic acid under controlled conditions to form the intermediate, which is then cyclized to produce the final compound1.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The use of catalysts and specific solvents can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions2.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

• Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃).

Major Products Formed:

Scientific Research Applications

This compound has shown promise in several scientific research applications:

• Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the development of new chemical reactions.

• Biology: Its biological activity has been studied for potential use in drug discovery and development.

• Medicine: Research has explored its potential as a therapeutic agent for various diseases, including cancer and microbial infections.

• Industry: It can be used in the production of advanced materials and as a precursor for other industrial chemicals.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. For example, it may bind to receptors or enzymes, leading to biological responses. The exact mechanism can vary depending on the specific application and the biological system involved.

Comparison with Similar Compounds

. Similar compounds include other benzoxazine derivatives and indole-based molecules, each with their own distinct properties and uses.